Cas no 116574-72-2 (3-(Methoxymethyl)piperidine)

• Product Name: 3-(Methoxymethyl)piperidine
• CAS No: 116574-72-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD06248040
• CID: 1027679
• PubChem ID: 17178053
• Update Time: 2025-11-01

3-(Methoxymethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethyl)piperidine
• 3-METHOXYMETHYL-PIPERIDINE
• 3-(methoxymethyl)piperidine(SALTDATA: HCl)
• methoxy-3-piperidylmethane
• Piperidine,3-(methoxymethyl)
• OTAVA-BB 1147286
• CHEMBRDG-BB 4002971
• piperidine, 3-(methoxymethyl)-
• SB41929
• SCHEMBL1088927
• 3-(Methoxymethyl)piperidine, AldrichCPR
• (3R)-3-(methoxymethyl)piperidine
• CS-0217524
• EN300-76185
• Z317037142
• 116574-72-2
• AKOS016341136
• SCHEMBL13088413
• AKOS000171041
• AS-46979
• F2158-0917
• DTXSID80589368
• ZVNNEPYIBDITIW-UHFFFAOYSA-N
• MFCD06248040
• F11112
• AM90790
• 863635-98-7
• STL068232
• ASDI-INTER 500020499
• ALBB-011792
• DTXCID40540132

• MDL： MFCD06248040
• Inchi： 1S/C7H15NO/c1-9-6-7-3-2-4-8-5-7/h7-8H,2-6H2,1H3
• InChI Key： ZVNNEPYIBDITIW-UHFFFAOYSA-N
• SMILES： O(C)CC1CNCCC1

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.882
• Boiling Point: 168 ºC
• Flash Point: 60 ºC
• PSA: 21.26000
• LogP: 0.96120

3-(Methoxymethyl)piperidine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Methoxymethyl)piperidine

Introduction to 3-(Methoxymethyl)piperidine (CAS No. 116574-72-2)

3-(Methoxymethyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 116574-72-2, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic amine derivative features a piperidine ring substituted with a methoxymethyl group, making it a versatile intermediate in the development of various bioactive molecules. The unique structural motif of this compound has garnered attention for its potential applications in medicinal chemistry, particularly in the synthesis of drug candidates targeting neurological and inflammatory disorders.

The methoxymethyl functional group attached to the piperidine core introduces a reactive methylene carbon, which can participate in further functionalization through reactions such as nucleophilic substitution or condensation. This reactivity makes 3-(Methoxymethyl)piperidine a valuable building block for constructing more complex molecular architectures. In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives, owing to their favorable pharmacokinetic profiles and biological activity.

Recent advancements in drug discovery have highlighted the role of 3-(Methoxymethyl)piperidine in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The piperidine scaffold is known to enhance binding affinity to biological targets, making it an attractive moiety for drug design. Additionally, the methoxymethyl group can be further modified to introduce additional pharmacophores, enabling fine-tuning of biological activity.

In the context of medicinal chemistry, 3-(Methoxymethyl)piperidine has been employed in the synthesis of small-molecule modulators targeting G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins involved in cell signaling and are implicated in a wide range of diseases. By leveraging the structural flexibility of 3-(Methoxymethyl)piperidine, researchers have developed potent and selective GPCR ligands with therapeutic potential. These efforts have contributed to a deeper understanding of structure-activity relationships (SAR) in piperidine-based compounds.

Moreover, the chemical synthesis of 3-(Methoxymethyl)piperidine has been optimized to achieve high yields and purity, ensuring its suitability for industrial-scale production. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled efficient access to this compound. These advances have not only facilitated its use in academic research but also opened avenues for its application in pharmaceutical manufacturing.

One notable application of 3-(Methoxymethyl)piperidine is in the development of antiviral agents. The piperidine ring is a common structural feature in many antiviral drugs due to its ability to interact with viral proteases and polymerases. Recent studies have shown that derivatives of 3-(Methoxymethyl)piperidine exhibit inhibitory activity against various viral enzymes, making them promising candidates for further development. This underscores the compound's broad utility across different therapeutic areas.

The role of 3-(Methoxymethyl)piperidine in computational chemistry and drug design cannot be overstated. High-throughput virtual screening (HTVS) and molecular docking studies have been utilized to identify potential lead compounds derived from this scaffold. These computational approaches have accelerated the discovery process by allowing rapid evaluation of large libraries of virtual compounds. The integration of experimental data with computational models has further validated the significance of 3-(Methoxymethyl)piperidine as a key intermediate in drug discovery.

In conclusion, 3-(Methoxymethyl)piperidine (CAS No. 116574-72-2) is a multifaceted compound with significant implications in pharmaceutical chemistry and medicinal biology. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting diverse diseases. As research continues to uncover new applications for this compound, its importance in drug development is expected to grow further. The ongoing exploration of its pharmacological properties and synthetic utility underscores its enduring relevance in modern chemical biology.